![molecular formula C14H15N3O4S B8479111 Benzoic acid,3-amino-5-(aminosulfonyl)-4-[(4-methylphenyl)amino]-](/img/structure/B8479111.png)
Benzoic acid,3-amino-5-(aminosulfonyl)-4-[(4-methylphenyl)amino]-
Cat. No. B8479111
M. Wt: 321.35 g/mol
InChI Key: BAPQKVXNLHDAKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03971819
Procedure details
By substituting 3-nitro-5-sulphamyl-4-(p-toluidino)-benzoic acid for the 4-anilino-3-nitro-5-sulphamyl-benzoic acid of Example 9 B, the above compound was obtained with a melting point of 249°-252°C.
Name
3-nitro-5-sulphamyl-4-(p-toluidino)-benzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-anilino-3-nitro-5-sulphamyl-benzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([CH:10]=[C:11]([S:21](=[O:24])(=[O:23])[NH2:22])[C:12]=1[NH:13][C:14]1[CH:19]=[CH:18][C:17]([CH3:20])=[CH:16][CH:15]=1)[C:7]([OH:9])=[O:8])([O-])=O.N(C1C(S(=O)(=O)N)=CC(C(O)=O)=CC=1[N+]([O-])=O)C1C=CC=CC=1>>[NH2:1][C:4]1[CH:5]=[C:6]([CH:10]=[C:11]([S:21](=[O:24])(=[O:23])[NH2:22])[C:12]=1[NH:13][C:14]1[CH:15]=[CH:16][C:17]([CH3:20])=[CH:18][CH:19]=1)[C:7]([OH:9])=[O:8]
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Inputs
Step One
|
Name
|
3-nitro-5-sulphamyl-4-(p-toluidino)-benzoic acid
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C=1C=C(C(=O)O)C=C(C1NC1=CC=C(C=C1)C)S(N)(=O)=O
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Step Two
|
Name
|
4-anilino-3-nitro-5-sulphamyl-benzoic acid
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N(C1=CC=CC=C1)C1=C(C=C(C(=O)O)C=C1S(N)(=O)=O)[N+](=O)[O-]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
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Details
|
the above compound was obtained with a melting point of 249°-252°C.
|
Outcomes
Product
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Name
|
|
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Type
|
|
|
Smiles
|
NC=1C=C(C(=O)O)C=C(C1NC1=CC=C(C=C1)C)S(N)(=O)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
